Cas no 2227859-69-8 (rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans
• CAS No: 2227859-69-8
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6429595
• PubChem ID: 137964706
• Update Time: 2025-06-09

rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans
• (1R,2R)-2-(2-Chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2227859-69-8
• rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1976079

• Inchi： 1S/C11H11ClO3/c1-15-9-4-2-3-8(12)10(9)6-5-7(6)11(13)14/h2-4,6-7H,5H2,1H3,(H,13,14)/t6-,7-/m1/s1
• InChI Key： FNMJPJBYDVVUJJ-RNFRBKRXSA-N
• SMILES： ClC1=CC=CC(=C1[C@@H]1C[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans

Comprehensive Overview of rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227859-69-8)

The compound rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227859-69-8) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and the 2-chloro-6-methoxyphenyl moiety, make it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in drug discovery.

One of the key reasons for the growing attention toward rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans is its relevance in the development of small-molecule therapeutics. The trans configuration of the cyclopropane ring enhances its stability and bioavailability, which are critical factors in drug design. Additionally, the presence of the chloro and methoxy substituents on the phenyl ring allows for further functionalization, enabling the creation of derivatives with tailored pharmacological properties.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. This compound serves as a versatile precursor for asymmetric catalysis and stereocontrolled reactions, which are essential for producing optically pure drugs. Its CAS No. 2227859-69-8 is frequently searched in scientific databases, reflecting its importance in modern synthetic chemistry.

Another area where rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans shows promise is in agrochemical research. The cyclopropane core is a common motif in pesticides and herbicides, and the introduction of electron-withdrawing and electron-donating groups can modulate its activity. Researchers are exploring its potential as a lead compound for developing new crop protection agents with improved efficacy and environmental safety.

The synthesis of rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans typically involves stereoselective cyclopropanation followed by functional group transformations. Advanced techniques such as HPLC chiral separation are often employed to isolate the desired enantiomers. The compound's high purity and well-defined stereochemistry make it a reliable choice for academic and industrial laboratories.

From an SEO perspective, keywords like "chiral cyclopropane derivatives", "CAS 2227859-69-8 applications", and "trans-2-chloro-6-methoxyphenyl cyclopropane synthesis" are highly relevant. These terms align with user queries in scientific search engines, ensuring better visibility for researchers seeking information on this compound. Additionally, discussions on green chemistry and sustainable synthesis can be tied to this molecule, as modern methodologies aim to reduce waste and improve efficiency in its production.

In conclusion, rac-(1R,2R)-2-(2-chloro-6-methoxyphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 2227859-69-8) is a compound of significant interest due to its structural versatility and potential applications in pharmaceuticals and agrochemicals. Its role as a chiral synthon and its compatibility with stereoselective reactions make it a valuable asset in synthetic chemistry. As research progresses, this molecule is likely to play a pivotal role in the development of next-generation therapeutics and crop protection solutions.